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Compound of Interest |

Compound Name:

CAS No.: 123402-49-3

Cat. No.: B600152

\

Nectofibrin Hexapeptide (rat)

{ Get Quote

Substance Identification & Risk Profile

Before disposal, proper characterization is required to select the correct waste stream.

Nectofibrin Hexapeptide is a synthetic bioactive fragment. While often non-cytotoxic in low

doses, its classification as a bioactive agent mandates that it be treated as Hazardous

Chemical Waste, not general trash.

Parameter

Technical Specification

Substance Name

Nectofibrin Hexapeptide (Rat)

Sequence

Trp-Thr-Val-Pro-Thr-Ala (WTVPTA)

CAS Number

123402-49-3

Physical State

Lyophilized Powder (White)

Solubility

Soluble in Water; often reconstituted in DMSO
or dilute acetic acid.

Hazard Class

Not Regulated (GHS), but treated as

Toxic/Irritant due to incomplete toxicology data.

Bioactivity

Potential modulation of cell
adhesion/chemotaxis; Anti-microbial properties

reported.
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The Principle of Precautionary Handling

Why we do not use the drain: Although Nectofibrin is a short peptide (6 amino acids) and
biodegradable, laboratory disposal regulations (RCRA in the US) strictly prohibit pouring
experimental chemicals down the drain.

o Unknown Toxicology: The specific LD50 for this hexapeptide is often undefined. We treat it
as "P-listed" equivalent (acutely hazardous) out of caution until proven otherwise.

o Environmental Persistence: Synthetic peptides may have modifications (e.g., amidation) that
retard enzymatic degradation in wastewater systems.

Waste Segregation Decision Tree

This logic flow ensures that Nectofibrin is routed to the correct destruction facility (Incineration
vs. Chemical Treatment).
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Figure 1: Decision matrix for segregating peptide waste streams based on physical state and
solvent composition.

Step-by-Step Disposal Procedures
Scenario A: Disposal of Unused Lyophilized Powder

Context: Expired vials or leftover bulk powder.

Do Not Open: Keep the vial sealed to prevent dust generation (inhalation hazard).

Secondary Containment: Place the original vial inside a clear, sealable plastic bag (e.g.,
Ziploc) to contain any potential breakage.

Labeling: Affix a hazardous waste tag.
o Chemical Name: "Nectofibrin Hexapeptide (Rat) - Solid."

o Hazards: Check "Toxic" and "Irritant” (Precautionary).

Binning: Deposit into the Solid Chemical Waste Drum (usually a wide-mouth HDPE drum).

o Note: Do not place in biohazard (red bag) waste unless the peptide was mixed with
infectious agents (e.g., virus).

Scenario B: Disposal of Reconstituted Stock Solutions

Context: Peptide dissolved in DMSO or Water.
« |dentify the Solvent:

o If DMSO/Methanol: Pour into the Organic Solvent Waste carboy (Non-Halogenated,
unless mixed with Chloroform).

o If Water/PBS/Buffer: Pour into the Aqueous Chemical Waste carboy.
» Rinsing (Triple Rinse Rule):

o Rinse the empty peptide vial 3 times with a small volume of the compatible solvent.
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o Add these rinsates to the respective liquid waste carboy.

o Defacing: Deface the label on the original vial and dispose of the empty glass vial in the
Laboratory Glassware/Sharps bin (or chemically contaminated debris bin, depending on site

rules).

Scenario C: Cell Culture Supernatant (Trace Amounts)

Context: Media containing nM or uM concentrations of Nectofibrin.
e Volume Assessment:

o Small Scale (<500mL): Collect in a vacuum flask containing 10% bleach (Sodium
Hypochlorite). The bleach oxidizes the peptide bonds, degrading the sequence. Allow to sit
for 20 minutes, then dispose of down the drain with copious water (if local regulations
permit treated bio-waste) or into Aqueous Waste.

o Strict Compliance Mode: If your facility forbids drain disposal of any synthetic chemical,
collect media in Aqueous Chemical Waste carboys.

Decontamination of Spills
If Nectofibrin powder or high-concentration stock is spilled:

o PPE: Wear nitrile gloves, lab coat, and safety glasses. If powder is spilled outside a hood,
wear an N95 mask to prevent inhalation.

» Containment: Cover liquid spills with absorbent pads. For powder spills, cover with a wet
paper towel to prevent aerosolization.

 Inactivation: Wipe the area with 10% Bleach (Sodium Hypochlorite) or 1IN NaOH.

o Mechanism:[1][2][3] High pH and oxidation will hydrolyze the peptide bonds (Amide
hydrolysis), breaking the WTVPTA sequence into constituent amino acids, rendering it
biologically inactive.

e Cleanup: Wipe again with 70% Ethanol to remove corrosive residue. Dispose of all cleanup
materials as Solid Chemical Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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